Cas no 1436256-33-5 ((1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine)

• Product Name: (1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine
• CAS No: 1436256-33-5
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 5402773
• PubChem ID: 71988511
• Update Time: 2025-06-10

(1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(phenylmethyl)-N-2-propyn-1-yl-3-pyrrolidinemethanamine
• AKOS016948747
• [(1-benzylpyrrolidin-3-yl)methyl](methyl)(prop-2-yn-1-yl)amine
• N-[(1-Benzylpyrrolidin-3-yl)methyl]-N-methylprop-2-yn-1-amine
• 1436256-33-5
• EN300-26622451
• Z1289806289
• (1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine

• Inchi： 1S/C16H22N2/c1-3-10-17(2)12-16-9-11-18(14-16)13-15-7-5-4-6-8-15/h1,4-8,16H,9-14H2,2H3
• InChI Key： KXMLRWJWZJWWOR-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CN(C)CC#C)C1

Computed Properties

• Exact Mass: 242.178298710g/mol
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.7±17.0 °C(Predicted)
• pka: 9.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine

Chemical Profile of (1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine (CAS No. 1436256-33-5)

The compound identified by the CAS number 1436256-33-5 and the systematic name (1-benzylpyrrolidin-3-yl)methyl(methyl)(prop-2-yn-1-yl)amine represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound, featuring a pyrrolidine core substituted with a benzyl group, a propargylamine moiety, and methylamino functionalities, has garnered attention due to its structural complexity and the potential biological activities it may exhibit. The presence of multiple stereocenters and reactive sites makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the search for novel therapeutic agents. Pyrrolidine derivatives, in particular, have shown remarkable promise as pharmacophores in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The benzyl-substituted pyrrolidine ring in this compound not only contributes to its structural stability but also enhances its solubility and bioavailability, which are critical factors for drug efficacy.

The propargylamine group is another key feature of this molecule that warrants detailed discussion. Propargylamines have been extensively studied for their role as bioisosteres and pharmacophores in drug design. They can replace more traditional amine functionalities in drug molecules to improve pharmacokinetic properties such as metabolic stability and binding affinity. Additionally, propargyl groups can participate in further chemical modifications through reactions like Sonogashira coupling, allowing for the construction of more complex molecular architectures.

The methylamino substituents on the nitrogen atoms further contribute to the compound's complexity and potential biological activity. Methylamino groups are known to influence the electronic properties of molecules and can affect both binding affinity and metabolic pathways. Their presence may also enhance the compound's ability to cross biological membranes, which is essential for achieving therapeutic levels at target sites.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing novel drugs. Computational modeling and high-throughput screening techniques have become indispensable tools in this endeavor. The compound under discussion could be subjected to virtual screening against various biological targets to identify potential therapeutic applications. Its unique structural features suggest that it might interact with enzymes or receptors involved in critical biological pathways.

Furthermore, the synthesis of this compound presents an intriguing challenge for organic chemists. The multi-step synthesis would require careful consideration of reaction conditions to ensure high yield and purity. Protecting group strategies might be employed to handle the reactive functional groups present, such as the propargylamine moiety which could undergo side reactions under harsh conditions. Advances in synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry, could streamline the synthesis process and improve scalability.

In terms of potential applications, this compound could serve as a valuable intermediate in the synthesis of more complex pharmaceuticals. Its structural motifs are reminiscent of known bioactive molecules, suggesting that derivatives of this compound might exhibit similar or improved biological activities. For instance, analogs with modified propargylamine or methylamino groups could be explored to optimize potency and selectivity.

The benzylpyrrolidine scaffold is particularly interesting because it can be easily modified to introduce diverse functional groups while maintaining overall structural integrity. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. Additionally, the propargyl group provides a handle for further derivatization via cross-coupling reactions, enabling the construction of polycyclic structures that might exhibit enhanced pharmacological properties.

As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for innovation at multiple levels— từ molecular design to synthetic chemistry—and their potential biological activities make them compelling candidates for further investigation.